Cas no 1353965-29-3 (4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidine hydrochloride)

• Product Name: 4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidine hydrochloride
• CAS No: 1353965-29-3
• MF: C₁₀H₁₇ClN₄OS
• MW: 276.786179304123
• CID: 2091306
• PubChem ID: 66569939
• Update Time: 2025-05-20

4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidine hydrochloride
• 4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidinehydrochloride
• DB-241961
• 4-methoxy-2-methylsulfanyl-6-piperazin-1-ylpyrimidine;hydrochloride
• 1353965-29-3
• 4-METHOXY-2-(METHYLSULFANYL)-6-(PIPERAZIN-1-YL)PYRIMIDINE HYDROCHLORIDE
• AKOS024464160
• 4-Methoxy-2-methylsulfanyl-6-piperazin-1-yl-pyrimidine hydrochloride

• Inchi： 1S/C10H16N4OS.ClH/c1-15-9-7-8(12-10(13-9)16-2)14-5-3-11-4-6-14;/h7,11H,3-6H2,1-2H3;1H
• InChI Key： AMLSHVQLXMMBIV-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=NC(=CC(=N1)N1CCNCC1)OC

Computed Properties

• Exact Mass: 276.0811600g/mol
• Monoisotopic Mass: 276.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidine hydrochloride

Introduction to CAS No. 1353965-29-3: 4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidine Hydrochloride

The compound with CAS No. 1353965-29-3, known as 4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidine Hydrochloride, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery.

The molecular structure of 4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidine Hydrochloride features a pyrimidine ring system with three distinct substituents: a methoxy group at position 4, a methylthio group at position 2, and a piperazinyl group at position 6. These substituents contribute to the compound's unique physicochemical properties and biological activities. Recent studies have highlighted the importance of these functional groups in modulating the compound's interactions with various biological targets, such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Methoxy-2-(methylthio)-6-(piperazin-1-yl)pyrimidine Hydrochloride. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, making it more suitable for pharmacological studies.

The biological evaluation of this compound has revealed promising results in several disease models. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key inflammatory pathways such as COX-2 and NF-kB. Additionally, preliminary data suggest that it may exhibit anticancer properties by targeting specific oncogenic signaling pathways.

In terms of pharmacokinetics, recent investigations have focused on understanding the absorption, distribution, metabolism, and excretion (ADME) profiles of 4-Methoxy-2-(methylthio)-6-(piperazin-1-yli pyrimidine Hydrochloride. These studies are crucial for determining its suitability as a drug candidate and informing further optimization efforts.

Looking ahead, ongoing research is exploring the potential of this compound in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Initial findings indicate that it may possess neuroprotective properties by mitigating oxidative stress and reducing amyloid-beta aggregation.

In conclusion, CAS No. 1353965-29-3 represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a valuable tool in drug discovery research.